O1-tert-butyl O4-ethyl (+)-(3R,4R)-3-hydroxypiperidine-1,4-dicarboxylate

• IUPAC Name: 1-O-tert-butyl 4-O-ethyl (3R,4R)-3-hydroxypiperidine-1,4-dicarboxylate
• InChI: InChI=1S/C13H23NO5/c1-5-18-11(16)9-6-7-14(8-10(9)15)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3/t9-,10+/m1/s1
• InChI Key: AKHBRSJRXLGZJK-ZJUUUORDSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1O)C(=O)OC(C)(C)C
• Isomeric SMILES: CCOC(=O)[C@@H]1CCN(C[C@@H]1O)C(=O)OC(C)(C)C
• Molecular Formula: C13H23NO5
• Molecular Weight: 273.33 g/mol
• CAS No.: 206111-36-6

Description

“O1-tert-butyl O4-ethyl (+)-(3R,4R)-3-hydroxypiperidine-1,4-dicarboxylate” is a chemical compound with the molecular formula C13H21NO5. It has a molecular weight of 271.31. The compound is also known as EB-172.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H21NO5/c1-5-18-11(16)9-6-7-14(8-10(9)15)12(17)19-13(2,3)4/h9H,5-8H2,1-4H3. This code provides a specific description of the compound’s molecular structure.

Physical and Chemical Properties Analysis

This compound has a molecular weight of 271.31. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Stereoselective Syntheses

Research by Boev et al. (2015) detailed the stereoselective synthesis of tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates starting from tert-butyl 3-allyl-4-oxopiperidine-1-carboxylate derivatives. The study highlighted the use of L-selectride in anhydrous tetrahydrofuran to achieve quantitative yields of cis isomers, which were then transformed into trans (3R,4R) isomers through the Mitsunobu reaction followed by alkaline hydrolysis. This process underscores the compound's applicability in achieving specific stereochemical configurations in synthetic chemistry Boev et al., 2015.

Scaffold for Substituted Piperidines

Harmsen et al. (2011) reported on the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate through regioselective ring-opening of a racemic N-Boc-protected 7-oxa-3-azabicyclo[4.1.0]heptane. This compound serves as a new scaffold for preparing substituted piperidines, highlighting the chemical versatility and potential for diverse applications in medicinal chemistry and drug design Harmsen et al., 2011.

Safety and Hazards

The compound is classified as having acute toxicity (oral, category 4), skin corrosion/irritation (category 2), serious eye damage/eye irritation (category 2A), and specific target organ toxicity (respiratory tract irritation, category 3). It’s recommended to use personal protective equipment, avoid dust formation, and ensure adequate ventilation when handling this compound.